Cas no 1361524-25-5 (2-Fluoro-3-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoro-3-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1361524-25-5
• MF: C₁₂H₄Cl₃F₄N
• MW: 344.519474029541
• CID: 4967714
• Update Time: 2025-05-24

2-Fluoro-3-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F4N/c13-8-2-1-6(9(14)10(8)15)7-3-5(12(17,18)19)4-20-11(7)16/h1-4H
• InChI Key： IJFJIDIXDQRENH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=NC=C(C(F)(F)F)C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 5.7
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-3-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine

2-Fluoro-3-(2,3,4-Trichlorophenyl)-5-(Trifluoromethyl)Pyridine: A Comprehensive Overview

The compound with CAS No. 1361524-25-5, known as 2-Fluoro-3-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with fluorine and trifluoromethyl substituents. The presence of these groups imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

The pyridine ring serves as the central framework of this compound, providing a rigid and planar structure that facilitates electronic delocalization. The fluorine atom at the 2-position introduces electron-withdrawing effects, which enhance the molecule's reactivity in certain chemical reactions. Meanwhile, the trifluoromethyl group at the 5-position further amplifies these effects while also contributing to the molecule's stability due to its strong electronegativity. The trichlorophenyl group attached at the 3-position introduces additional electron-withdrawing effects and enhances the molecule's aromaticity.

Recent studies have highlighted the potential of 2-Fluoro-3-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine in various fields. For instance, researchers have explored its application as a precursor in the synthesis of advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to act as an electron-deficient acceptor makes it an ideal candidate for these applications. Furthermore, its unique electronic properties have been leveraged in the development of novel catalysts for organic synthesis.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and electrophilic aromatic substitution reactions. The synthesis begins with the preparation of a suitable pyridine derivative, which is then subjected to fluorination and chlorination reactions to introduce the desired substituents. The final step involves introducing the trifluoromethyl group through a Friedel-Crafts acylation reaction or other suitable methods.

The chemical stability of CAS No. 1361524-25-5 is another notable feature of this compound. Its resistance to thermal degradation and chemical corrosion makes it suitable for use in harsh environments. Additionally, its solubility properties have been optimized for various solvents, enabling its use in solution-based chemical processes.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the molecule exhibits significant charge transfer capabilities due to its conjugated system. These findings have opened new avenues for its application in electrochemical devices such as supercapacitors and batteries.

In conclusion, CAS No. 1361524-25-5, or 2-Fluoro-3-(2,3,4-trichlorophenyl)-5-(trifluoromethyl)pyridine, is a versatile compound with a wide range of potential applications in modern chemistry and materials science. Its unique structure and electronic properties make it an invaluable tool for researchers seeking to develop advanced materials and technologies.